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About Picibanil (OK-432)

Picibanil, also known as OK-432, is a biological preparation made from a penicillin-treated, lyophilized

powder of a low-virulence strain of Streptococcus pyogenes [1]. It was initially developed as a non-specific

immunostimulant for treating malignant tumors and has since been used for other conditions [1].

The table below summarizes its clinical applications and mechanism of action based on available

information:
Feature Description
Drug Class Non-specific immunostostimulant; biologic preparation [1].

Composition

Primary Clinical
Applications

Mechanism of
Action

Lyophilized mixture of group A Streptococcus pyogenes (Su strain) treated with
benzylpenicillin potassium [1].

Treatment of malignant hydrothorax and ascites; sclerotherapy for lymphatic
malformations (LMs); investigated for intrapleural and intratumoral use in cancer
therapy [1].

Confined within malformations after injection, it stimulates lymphatic endothelial
cells, resulting in obliteration of lymphatic channels with minimal local fibrosis. It
increases intralesional cytokine levels (e.g., TNF, IL-6, IL-8) [1].
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How to Conduct a Cost-Effectiveness Analysis for a
Drug

For a comprehensive CEA, researchers typically follow a structured process. The diagram below outlines the

key stages, from defining the study's framework to analyzing and reporting the results.
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The core of a CEA is the Incremental Cost-Effectiveness Ratio (ICER), which is calculated as follows [2]
[3]:

ICER = (Cost of Intervention B - Cost of Intervention A) / (Effectiveness of Intervention B -

Effectiveness of Intervention A)

This calculation helps determine the additional cost required to gain one additional unit of health effect (e.g.,

one more QALY or one more patient cured) when moving from one intervention to another [2] [3].

Key Metrics and Data Requirements

To perform the calculations, specific data is required:

e Measuring Costs: Include all relevant costs such as drug acquisition, administration, monitoring, and
costs related to managing side effects or treatment failures [2] [4]. The perspective (e.g., healthcare
system, societal) determines which costs to include.

e Measuring Outcomes: In healthcare, a common outcome measure is the Quality-Adjusted Life
Year (QALY), which combines both the quantity and quality of life lived [5] [2]. For more disease-
specific outcomes, measures like "cases cured," "cases averted," or "life-years gained" can be used
[5] [4].

¢ Cost-Effectiveness Threshold: Organizations like the UK's National Institute for Health and Care
Excellence (NICE) often use a threshold range of £20,000-£30,000 per QALY gained to determine if
an intervention is cost-effective [6]. In the United States, the Institute for Clinical and Economic
Review (ICER) often references a threshold range of $100,000-$150,000 per QALY [6].

A Practical Example and Search Suggestions

While data on Picibanil is scarce, the table below illustrates how two hypothetical drugs for the same

condition might be compared in a CEA, using a simplified model [3]:

Cost Component Drug A Drug B
Total Treatment Cost $9,950 $8,000
Additional Patients Cured 22 61
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Cost Component Drug A Drug B

Cost-Effectiveness Ratio $452.27 per patient cured $131.15 per patient cured

In this example, Drug B is more cost-effective because it achieves a better outcome (curing more patients)

at a lower total cost [3].

To continue your research on Picibanil, I suggest you:

e Search specialized databases: Use PubMed, Embase, Cochrane Library, and NHS EED to
search for "picibanil cost-effectiveness" or "OK-432 cost-effectiveness" alongside relevant condition
names.

¢ Explore health technology assessment reports: Check the websites of NICE, ICER, and similar
HTA bodies globally for detailed assessment reports.

¢ Review clinical guidelines: Treatment guidelines for conditions where Picibanil is used may contain
sections on health economics or reference relevant cost-effectiveness studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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